Cas no 101552-37-8 (N-(3,5-dimethyl-4-nitrophenyl)methanesulfonamide)

N-(3,5-dimethyl-4-nitrophenyl)methanesulfonamide structure
101552-37-8 structure
Product Name:N-(3,5-dimethyl-4-nitrophenyl)methanesulfonamide
CAS No:101552-37-8
MF:C9H12N2O4S
MW:244.267580986023
CID:1129536
PubChem ID:71332615
Update Time:2025-04-20

N-(3,5-dimethyl-4-nitrophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,5-dimethyl-4-nitrophenyl)methanesulfonamide
    • 101552-37-8
    • DTXSID00761023
    • Inchi: 1S/C9H12N2O4S/c1-6-4-8(10-16(3,14)15)5-7(2)9(6)11(12)13/h4-5,10H,1-3H3
    • InChI Key: YRYPCYQOIFPZLG-UHFFFAOYSA-N
    • SMILES: S(C)(NC1C=C(C)C(=C(C)C=1)[N+](=O)[O-])(=O)=O

Computed Properties

  • Exact Mass: 244.05186
  • Monoisotopic Mass: 244.05177804g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 345
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 100Ų

Experimental Properties

  • PSA: 89.31
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